![molecular formula C9H11ClN2O3 B3822845 1-[(2-chloro-4-nitrophenyl)amino]-2-propanol](/img/structure/B3822845.png)
1-[(2-chloro-4-nitrophenyl)amino]-2-propanol
Overview
Description
The compound “1-[(2-chloro-4-nitrophenyl)amino]-2-propanol” is an organic compound consisting of a propanol backbone with an amino group that is further substituted with a 2-chloro-4-nitrophenyl group .
Molecular Structure Analysis
The molecular structure of “1-[(2-chloro-4-nitrophenyl)amino]-2-propanol” would likely consist of a propanol backbone with an amino group that is further substituted with a 2-chloro-4-nitrophenyl group . The presence of the nitro group on the phenyl ring would likely result in a significant electron-withdrawing effect, which could influence the reactivity of the compound.
Chemical Reactions Analysis
The compound “1-[(2-chloro-4-nitrophenyl)amino]-2-propanol” could potentially undergo a variety of chemical reactions. For instance, the nitro group on the phenyl ring could be reduced to an amino group, or the chlorine atom could be displaced by a nucleophile .
Scientific Research Applications
- In medicinal chemistry, this compound serves as a building block for designing potential drugs. Its reactivity allows modification of the aromatic ring, leading to novel derivatives with diverse pharmacological activities .
- Scientists have synthesized derivatives of 1-[(2-chloro-4-nitrophenyl)amino]-2-propanol and screened them for anti-HIV activity. These compounds were tested against both HIV-1 and HIV-2 strains in acutely infected cells. The results provide insights into potential antiviral agents .
- The benzylic position in this compound is susceptible to free radical bromination. N-bromosuccinimide (NBS) is commonly used to introduce a bromine atom at the benzylic position. The resulting brominated product can serve as an intermediate for further transformations .
- While EAS typically occurs at the aromatic ring, the benzylic position can also undergo substitution reactions. However, the mechanism depends on the degree of substitution (1°, 2°, or 3°). 1° benzylic halides tend to react via an SN2 pathway, while 2° and 3° benzylic halides favor an SN1 pathway due to resonance stabilization of the carbocation .
- The compound can be named both as 1-bromo-2-chlorobenzene and 1-chloro-2-bromobenzene . The order of halogens in the name reflects their alphabetical order, but either nomenclature is acceptable .
- Sigma-Aldrich provides 1-[(2-chloro-4-nitrophenyl)amino]-2-propanol as part of a collection of rare and unique chemicals for early discovery researchers. Buyers should confirm product identity and purity, as analytical data may not be available .
Organic Synthesis and Medicinal Chemistry
Anti-HIV Activity
Free Radical Bromination Reactions
Electrophilic Aromatic Substitution (EAS)
Naming Conundrum
Rare and Unique Chemicals Collection
Mechanism of Action
Target of Action
For instance, certain indole derivatives, which share a similar aromatic structure, have been found to bind with high affinity to multiple receptors .
Mode of Action
It’s worth noting that aromatic compounds like this often undergo nucleophilic aromatic substitution reactions . In such reactions, a nucleophile (a molecule that donates an electron pair) interacts with an aromatic system, leading to the substitution of one of the substituents in the aromatic ring.
Biochemical Pathways
A related compound, 2-chloro-4-nitrophenol, has been reported to be degraded via the 1,2,4-benzenetriol pathway in a gram-negative bacterium .
Result of Action
Similar compounds have been found to exhibit various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Future Directions
The future directions for research on “1-[(2-chloro-4-nitrophenyl)amino]-2-propanol” would likely depend on its intended application. If it’s being studied as a potential pharmaceutical, future research could involve in-depth studies of its pharmacokinetics, pharmacodynamics, and toxicity, as well as clinical trials .
properties
IUPAC Name |
1-(2-chloro-4-nitroanilino)propan-2-ol | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11ClN2O3/c1-6(13)5-11-9-3-2-7(12(14)15)4-8(9)10/h2-4,6,11,13H,5H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TXCFCSJFJWGSPS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CNC1=C(C=C(C=C1)[N+](=O)[O-])Cl)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11ClN2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.65 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.